Cas no 1245556-10-8 (5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole)

5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole structure
1245556-10-8 structure
Product Name:5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole
CAS No:1245556-10-8
MF:C6H8ClN3O2
MW:189.599619865417
CID:1102965
PubChem ID:68035260
Update Time:2025-04-20

5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole
    • DB-196107
    • SCHEMBL10102711
    • 1245556-10-8
    • Inchi: 1S/C6H8ClN3O2/c1-4-8-6(10(11)12)5(3-7)9(4)2/h3H2,1-2H3
    • InChI Key: UIHCVDQRXQWPOK-UHFFFAOYSA-N
    • SMILES: ClCC1=C([N+](=O)[O-])N=C(C)N1C

Computed Properties

  • Exact Mass: 189.0305042g/mol
  • Monoisotopic Mass: 189.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.6Ų
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